2-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-phenylpropanamide

• IUPAC Name: 2-[1-(2-methoxyphenyl)tetrazol-5-yl]sulfanyl-N-phenylpropanamide
• InChI: InChI=1S/C17H17N5O2S/c1-12(16(23)18-13-8-4-3-5-9-13)25-17-19-20-21-22(17)14-10-6-7-11-15(14)24-2/h3-12H,1-2H3,(H,18,23)
• InChI Key: QIRKZRCUYARIJF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NC1=CC=CC=C1)SC2=NN=NN2C3=CC=CC=C3OC
• Molecular Formula: C17H17N5O2S
• Molecular Weight: 355.4 g/mol

Description

2-{[1-(2-methoxyphenyl)-1H-tetrazol-5-yl]thio}-N-phenylpropanamide, commonly known as MTTP, is a chemical compound used in scientific research. It is a tetrazole-based compound that has shown potential in various applications due to its unique chemical structure.

Mechanism of Action

The mechanism of action of MTTP is not fully understood. However, studies have shown that it acts on multiple targets within the cell. MTTP has been found to inhibit the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of prostaglandins. It has also been found to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression.
Biochemical and Physiological Effects
MTTP has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS), which are involved in oxidative stress and inflammation. MTTP has also been found to increase the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. In addition, MTTP has been shown to reduce the levels of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α).

Advantages and Limitations for Lab Experiments

One of the main advantages of MTTP is its unique chemical structure, which makes it a promising candidate for various scientific applications. MTTP is also relatively easy to synthesize, which makes it accessible to researchers. However, one of the limitations of MTTP is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of MTTP. One area of future research is the development of more efficient synthesis methods for MTTP. Another area of research is the exploration of MTTP's potential as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of MTTP and its effects on various biochemical pathways.

Scientific Research Applications

MTTP has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of MTTP is in the field of cancer research. Studies have shown that MTTP has anti-cancer properties and can induce apoptosis in cancer cells. MTTP has also been studied for its potential use as an anti-inflammatory agent. It has been found to inhibit the production of pro-inflammatory cytokines and reduce inflammation in animal models.